Cas no 2138436-65-2 (1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2138436-65-2
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 5896655
• PubChem ID: 165460661
• Update Time: 2025-07-27

1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid
• 2138436-65-2
• EN300-731519

• Inchi： 1S/C14H9N3O3/c18-8-10-5-12(4-9-2-1-3-15-13(9)10)17-7-11(6-16-17)14(19)20/h1-8H,(H,19,20)
• InChI Key： YLBJNESUBYUMES-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=CC2=CC=CN=C21)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 267.06439116g/mol
• Monoisotopic Mass: 267.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid

1-(8-Formylquinolin-6-yl)-1H-Pyrazole-4-carboxylic Acid: An Overview of Its Structure, Properties, and Potential Applications

1-(8-Formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138436-65-2) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which combines a formylquinoline moiety with a pyrazole carboxylic acid group. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications, particularly in the development of novel therapeutic agents.

The formylquinoline moiety is a key structural feature of this compound. Quinolines are a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the formyl group at the 8-position of the quinoline ring introduces additional reactivity and functionality, which can be exploited in various chemical reactions and biological assays.

The pyrazole carboxylic acid group is another critical component of the molecule. Pyrazoles are five-membered heterocycles that are known for their pharmacological properties, such as anti-inflammatory, analgesic, and anticonvulsant activities. The carboxylic acid functionality further enhances the molecule's reactivity and solubility, making it an attractive candidate for drug design and development.

Recent research has highlighted the potential of 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This makes it a promising lead compound for the development of anti-inflammatory drugs. Additionally, preliminary investigations have indicated that the compound may have antiproliferative effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 8-formylquinoline with a suitable pyrazole derivative, followed by carboxylation to introduce the carboxylic acid group. Advanced synthetic techniques and catalysts have been developed to optimize these reactions, making it feasible to produce this compound on both laboratory and industrial scales.

In terms of physicochemical properties, 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid is a solid at room temperature with a well-defined melting point. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development. The compound's stability under various conditions has also been studied, providing valuable information for its storage and handling.

The biological activity of 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid has been evaluated using a range of in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be effective in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, preliminary in vitro studies have shown that 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid exhibits selective cytotoxicity against certain cancer cell lines. Specifically, it has been found to induce apoptosis in human colon cancer cells while showing minimal toxicity to normal cells. These results are encouraging and warrant further investigation into its potential as an anticancer agent.

To further explore the therapeutic potential of 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid, several preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and low toxicity at therapeutic doses.

Moreover, efforts are being made to optimize the structure of 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity and to develop more potent analogs with improved pharmacological profiles. These efforts are expected to yield novel compounds with enhanced therapeutic efficacy and reduced side effects.

In conclusion, 1-(8-formylquinolin-6-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138436-65-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure combines functional groups known for their biological activities, making it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and applications, paving the way for its potential use in treating various diseases.